Cas no 436087-34-2 (2-Hydroxy-5,8-dimethylquinoline-3-carboxylic acid)

• Product Name: 2-Hydroxy-5,8-dimethylquinoline-3-carboxylic acid
• CAS No: 436087-34-2
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 6259852
• PubChem ID: 1133169
• Update Time: 2025-05-20

2-Hydroxy-5,8-dimethylquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID901195233
• 2-Hydroxy-5,8-dimethylquinoline-3-carboxylicacid
• 436087-34-2
• 2-Hydroxy-5,8-dimethylquinoline-3-carboxylic acid
• 1,2-Dihydro-5,8-dimethyl-2-oxo-3-quinolinecarboxylic acid
• SB72015

• Inchi： 1S/C12H11NO3/c1-6-3-4-7(2)10-8(6)5-9(12(15)16)11(14)13-10/h3-5H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： PVFIKLJONAIIAD-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC2C(C)=CC=C(C)C=2N1

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 2-Hydroxy-5,8-dimethylquinoline-3-carboxylic acid

Comprehensive Overview of 2-Hydroxy-5,8-dimethylquinoline-3-carboxylic acid (CAS No. 436087-34-2)

2-Hydroxy-5,8-dimethylquinoline-3-carboxylic acid (CAS No. 436087-34-2) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique hydroxy and carboxylic acid functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a quinoline core with methyl substitutions at positions 5 and 8, contributes to its distinct chemical properties and applications.

In recent years, the demand for quinoline-based compounds has surged due to their potential in drug discovery, particularly in targeting inflammatory pathways and oxidative stress-related diseases. Researchers are increasingly exploring 2-Hydroxy-5,8-dimethylquinoline-3-carboxylic acid as a precursor for designing novel antimicrobial agents and chemo-sensors. Its ability to form stable metal complexes also makes it valuable in coordination chemistry and catalysis.

The synthesis of CAS 436087-34-2 typically involves multi-step organic reactions, including Friedel-Crafts alkylation and hydrolysis, ensuring high purity for research applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity. Notably, its solubility in polar solvents like DMSO and ethanol enhances its utility in laboratory settings.

From an industrial perspective, this compound aligns with the growing focus on green chemistry and sustainable synthesis. Its derivatives show promise in biodegradable materials development, addressing environmental concerns. Additionally, the rise of AI-driven molecular design has accelerated studies on structure-activity relationships (SAR) for 2-Hydroxy-5,8-dimethylquinoline-3-carboxylic acid, optimizing its efficacy in target-specific applications.

Frequently asked questions about this compound include its stability under various pH conditions, compatibility with other reagents, and scalability for industrial production. Researchers also investigate its potential role in photodynamic therapy due to its UV-absorbing properties. As the scientific community prioritizes precision medicine, the exploration of CAS 436087-34-2 continues to expand, bridging gaps between chemical innovation and therapeutic advancements.

In conclusion, 2-Hydroxy-5,8-dimethylquinoline-3-carboxylic acid represents a critical building block in modern chemistry. Its multifaceted applications—from drug development to material engineering—underscore its importance in both academic and industrial research. Future studies may further elucidate its mechanisms in bioactive systems, solidifying its position as a key player in next-generation chemical solutions.